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Introduction
Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase that plays a pivotal role in B-

cell receptor (BCR) signaling and is crucial for B-cell development, differentiation, and survival.

[1][2] Its dysregulation is implicated in various B-cell malignancies and autoimmune diseases,

making it a prime therapeutic target.[2][3] Chemical probes are essential tools for studying the

biological function of proteins like BTK and for the development of novel therapeutics.

This document provides detailed application notes and experimental protocols for BTK-IN-15

(also known as compound 42), a potent and selective inhibitor of BTK, suitable for use as a

chemical probe in various research applications.[1] Additionally, we will briefly discuss another

tool, BTK ligand 15, in the context of Proteolysis Targeting Chimeras (PROTACs).

BTK-IN-15: A Potent Chemical Probe for BTK
BTK-IN-15 is a highly potent and orally bioavailable inhibitor of Bruton's tyrosine kinase. Its

high selectivity and well-characterized in vitro and in vivo activities make it an excellent

chemical probe for elucidating the roles of BTK in cellular pathways and disease models.
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Mechanism of Action
BTK-IN-15 functions as an ATP-competitive inhibitor, binding to the active site of BTK and

preventing its autophosphorylation and the subsequent phosphorylation of downstream

substrates. This blockade of BTK activity leads to the inhibition of B-cell receptor signaling,

resulting in anti-proliferative and pro-apoptotic effects in B-cell lymphoma models.

Quantitative Data Summary
The following table summarizes the key quantitative data for BTK-IN-15, demonstrating its

potency and cellular activity.
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Assay Type
Target/Cell
Line

Parameter Value Reference

Biochemical

Assay

Kinase Inhibition
Bruton's tyrosine

kinase (BTK)
IC50 0.7 nM

Cellular Assays

BTK

Autophosphoryla

tion (Tyr223)

- IC50 1.49 nM

Anti-proliferative

Activity

REC-1 (Mantle

Cell Lymphoma)
IC50 1.7 nM

Anti-proliferative

Activity
TMD8 IC50 2.6 nM

Cell Cycle Arrest

(G1 phase)

TMD8 (at 1-100

nM)
- 33.0% to 63.0%

Apoptosis

Induction

TMD8 (at 10,

100, 1000 nM)

% Apoptotic

Cells

19%, 25.2%,

31.4%

In Vivo Study

Tumor Growth

Inhibition
Mouse model

TGI (at 50

mg/kg)
104%

Oral

Bioavailability
Mouse model - 40.98%

BTK Signaling Pathway
BTK is a critical component of the B-cell receptor (BCR) signaling pathway. Upon BCR

engagement, BTK is recruited to the plasma membrane and activated through phosphorylation.

Activated BTK then phosphorylates downstream targets, including phospholipase Cγ2
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(PLCγ2), leading to a cascade of events that ultimately regulate gene expression and B-cell

fate.
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BTK Signaling Pathway Downstream of the B-Cell Receptor.

Experimental Protocols
Here we provide detailed protocols for key experiments to characterize the activity of BTK-IN-

15.

In Vitro BTK Kinase Inhibition Assay
This assay measures the direct inhibitory effect of BTK-IN-15 on the enzymatic activity of

recombinant BTK. A common method is a luminescence-based assay that quantifies ATP

consumption (ADP production).
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Start

Prepare Reagents:
- Recombinant BTK
- BTK-IN-15 dilutions

- Substrate (e.g., poly(Glu,Tyr))
- ATP Solution

Incubate BTK with
BTK-IN-15

Initiate Kinase Reaction
(add Substrate and ATP)

Stop Reaction and
Deplete Remaining ATP

Convert ADP to ATP

Measure Luminescence

Data Analysis:
Calculate IC50

End

 

Start

Culture B-cell line
(e.g., Ramos, TMD8)

Treat cells with
BTK-IN-15 dilutions

Stimulate BTK phosphorylation
(e.g., with anti-IgM)

Lyse cells and
collect protein

Quantify protein
concentration

Western Blot Analysis:
- SDS-PAGE

- Transfer
- Antibody incubation
  (pBTK, total BTK)

Detect and quantify
band intensity

Data Analysis:
Determine IC50

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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